1,6-Dimethyl-4-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1,6-dimethyl-4-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C17H21N7O/c1-12-21-15-14(9-20-23(15)2)16(22-12)24-8-3-5-13(10-24)11-25-17-18-6-4-7-19-17/h4,6-7,9,13H,3,5,8,10-11H2,1-2H3
• InChI Key: GVHNSKICIBTEBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CCCC(C3)COC4=NC=CC=N4
• Molecular Formula: C17H21N7O
• Molecular Weight: 339.4 g/mol

Description

Pyrazolo[3,4-d]pyrimidine derivatives are a new set of small molecules that have been synthesized as novel CDK2 targeting compounds. These compounds have shown superior cytotoxic activities against certain cell lines.

Synthesis Analysis

The synthesis of these compounds involves the design of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds.

Molecular Structure Analysis

The molecular structure of these compounds is confirmed by molecular docking simulation. The designed compounds fit well into the CDK2 active site through essential hydrogen bonding with Leu83.

Mechanism of Action

These compounds inhibit CDK2, which is an appealing target for cancer treatment that targets tumor cells in a selective manner. The growth of the three examined cell lines was significantly inhibited by most of the prepared compounds.

Future Directions

The future directions for these compounds could involve further investigations into their potential as CDK2 inhibitors for cancer treatment.